Cas no 1805563-33-0 (5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride)

5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride is a versatile sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features—a chloro substituent, cyano group, and reactive sulfonyl chloride moiety—enhance its utility as a building block for constructing complex molecules. The presence of a mercapto group further expands its reactivity, enabling thiol-based conjugation or further functionalization. This compound is particularly valuable in the synthesis of sulfonamides, heterocycles, and other sulfur-containing derivatives. Its high purity and stability under controlled conditions make it suitable for precision chemical transformations. Proper handling is required due to its reactive sulfonyl chloride group.

5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride structure

1805563-33-0 structure

Product Name:5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride

CAS No:1805563-33-0

MF:C₇H₃Cl₂NO₂S₂

MW:268.140217065811

CID:4794456

Update Time:2025-06-09

5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride
- Inchi： 1S/C7H3Cl2NO2S2/c8-5-2-7(14(9,11)12)4(3-10)1-6(5)13/h1-2,13H
- InChI Key： JPHDVSYWWKFXKA-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(=CC=1C#N)S)Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 356
XLogP3: 2.4
Topological Polar Surface Area: 67.3

5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014005559-250mg	5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride	1805563-33-0	97%	250mg	489.60 USD	2021-05-31
Alichem	A014005559-500mg	5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride	1805563-33-0	97%	500mg	798.70 USD	2021-05-31
Alichem	A014005559-1g	5-Chloro-2-cyano-4-mercaptobenzenesulfonyl chloride	1805563-33-0	97%	1g	1,445.30 USD	2021-05-31